Cas no 2411217-17-7 (N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide)

• Product Name: N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide
• CAS No: 2411217-17-7
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6335936
• PubChem ID: 146106312
• Update Time: 2025-06-14

N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411217-17-7
• N-{3-[(benzyloxy)methyl]cyclobutyl}prop-2-enamide
• Z3034294978
• N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide
• EN300-7204934

• Inchi： 1S/C15H19NO2/c1-2-15(17)16-14-8-13(9-14)11-18-10-12-6-4-3-5-7-12/h2-7,13-14H,1,8-11H2,(H,16,17)
• InChI Key： XNUYNGQXYGKYSF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1CC(C1)NC(C=C)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide

Comprehensive Overview of N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide (CAS No. 2411217-17-7)

N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide (CAS No. 2411217-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This cyclobutyl-derived amide features a unique structural framework, combining a phenylmethoxymethyl group with a prop-2-enamide moiety. Its molecular architecture makes it a promising candidate for applications in drug discovery, particularly in the development of targeted therapies and bioactive molecules.

The compound's cyclobutyl ring system is a key structural element, contributing to its conformational rigidity and potential interactions with biological targets. Researchers are increasingly exploring its utility in modulating enzyme activity or protein-protein interactions, aligning with current trends in precision medicine and small-molecule therapeutics. The presence of the phenylmethoxymethyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design.

In material science, N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide has shown promise as a building block for advanced polymers. Its prop-2-enamide functionality allows for polymerization via radical mechanisms, making it valuable for creating specialty materials with tailored thermal and mechanical properties. This aligns with growing industry demand for high-performance polymers in electronics and coatings applications.

Synthetic approaches to CAS 2411217-17-7 typically involve multi-step organic transformations, often starting from cyclobutanone derivatives. Recent literature highlights innovative catalytic methods for introducing the phenylmethoxymethyl group while maintaining stereochemical control—a topic of particular interest to synthetic chemists searching for stereoselective synthesis techniques.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it relevant to current discussions about drug-likeness and molecular property optimization. Computational chemists frequently investigate such parameters when developing QSAR models or conducting virtual screening of compound libraries.

Analytical characterization of N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide typically employs advanced techniques like NMR spectroscopy (particularly 2D NMR for structural confirmation), mass spectrometry for purity assessment, and X-ray crystallography for solid-state structure determination. These methods address common researcher queries about compound characterization protocols.

From a commercial perspective, the availability of CAS 2411217-17-7 remains limited to specialized chemical suppliers, reflecting its status as a research-grade material. This scarcity has prompted interest in developing more efficient synthetic routes—a topic frequently searched in connection with scale-up challenges in organic synthesis.

Environmental and safety assessments of this compound follow standard protocols for research chemicals, with particular attention to its stability under various conditions—information highly relevant to laboratories concerned with chemical storage best practices and waste management procedures.

The future research directions for N-[3-(Phenylmethoxymethyl)cyclobutyl]prop-2-enamide may include exploration of its potential as a pharmacophore in medicinal chemistry or as a monomer for functional materials. These applications correspond to trending searches in structure-activity relationship studies and smart material development.